1-(4-Fluorobenzyl)-2-(pyrrolidin-3-ylmethoxy)-1H-benzo[d]imidazole hydrochloride

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-2-(pyrrolidin-3-ylmethoxy)benzimidazole;hydrochloride
• InChI: InChI=1S/C19H20FN3O.ClH/c20-16-7-5-14(6-8-16)12-23-18-4-2-1-3-17(18)22-19(23)24-13-15-9-10-21-11-15;/h1-8,15,21H,9-13H2;1H
• InChI Key: PJYRTQWSHCGTHM-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC1COC2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)F.Cl
• Molecular Formula: C19H21ClFN3O
• Molecular Weight: 361.8 g/mol

Description

1-(4-Fluorobenzyl)-2-(pyrrolidin-3-ylmethoxy)-1H-benzo[d]imidazole hydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Scientific Research Applications

Synthesis and Structural Analysis

The chemical synthesis and structural analysis of compounds related to 1-(4-Fluorobenzyl)-2-(pyrrolidin-3-ylmethoxy)-1H-benzo[d]imidazole hydrochloride have been explored in several studies. For example, the synthesis of 1-(4-Fluorobenzyl)-2-chloro-1H-benzo[d]imidazole was achieved through a process involving cyclization, N-alkylation, hydrolyzation, and chlorination, optimizing the conditions to achieve a yield of 56.4% (Huang Jin-qing, 2009). Similarly, structural confirmation of various benzimidazole derivatives, including those with substitutions at the 2-position, has been conducted through techniques such as NMR, revealing insights into their chemical properties and potential applications (B. L. Eriksen et al., 1998).

Antimicrobial and Anticancer Activities

Research has also focused on the antimicrobial and anticancer potential of benzimidazole derivatives. A study highlighted the synthesis of new antimicrobial agents, imidazo[1,2-a]pyridine, and imidazo[2,1-b][1,3]benzothiazole, which exhibited strong inhibition against various bacterial and fungal strains, indicating their therapeutic potential (T. Al‐Tel et al., 2011). Additionally, some derivatives were tested for in vitro cytotoxic activities against human colon cancer and leukemia cell lines, revealing promising anticancer properties (Çiğdem Karaaslan et al., 2020).